2-Propanol, 1-(1,1-dimethylethoxy)-3-(phenylamino)-

• CAS No.: 615539-51-0
• Molecular Formula: C13H21NO2
• Molecular Weight: 223.31 g/mol
• IUPAC Name: 1-anilino-3-[(2-methylpropan-2-yl)oxy]propan-2-ol
• InChI: InChI=1S/C13H21NO2/c1-13(2,3)16-10-12(15)9-14-11-7-5-4-6-8-11/h4-8,12,14-15H,9-10H2,1-3H3
• InChI Key: POCDACPZJXJDJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCC(CNC1=CC=CC=C1)O

Description

2-Propanol, 1-(1,1-dimethylethoxy)-3-(phenylamino)- is a chemical compound with a complex structure that includes a propanol backbone, a dimethylethoxy group, and a phenylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Propanol, 1-(1,1-dimethylethoxy)-3-(phenylamino)- typically involves the reaction of 2-propanol with 1,1-dimethylethoxy and phenylamine under controlled conditions. The reaction may require a catalyst and specific temperature and pressure conditions to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined in precise ratios. The process may include steps such as distillation, purification, and crystallization to isolate and refine the final product.

Chemical Reactions Analysis

Types of Reactions

2-Propanol, 1-(1,1-dimethylethoxy)-3-(phenylamino)- can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Substituting agents: Halogens, alkylating agents

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

2-Propanol, 1-(1,1-dimethylethoxy)-3-(phenylamino)- has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a solvent in various chemical reactions.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and its role in drug development.

Industry: Utilized in the production of specialty chemicals, coatings, and adhesives.

Mechanism of Action

The mechanism of action of 2-Propanol, 1-(1,1-dimethylethoxy)-3-(phenylamino)- involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-Propanol, 1-(1,1-dimethylethoxy)-3-(phenylamino)- include:

• 1-(1,1-Dimethylethoxy)-2-propanol
• 2-Propanol, 1-(1,1-dimethylethoxy)-, acetate

Uniqueness

What sets 2-Propanol, 1-(1,1-dimethylethoxy)-3-(phenylamino)- apart from similar compounds is its unique combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications in research and industry.